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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 1-
Hexanol-d11, a deuterated form of 1-hexanol. It is intended to serve as a valuable resource for
researchers, scientists, and professionals in drug development who require detailed
information on this compound for their work. This document outlines key suppliers, product
specifications, and potential applications, including its use as an internal standard in analytical
methodologies and its relevance in metabolic studies.

Introduction to 1-Hexanol-d11

1-Hexanol-d11 (CAS Number: 2159-18-4) is a stable isotope-labeled compound where eleven
hydrogen atoms in the 1-hexanol molecule have been replaced with deuterium.[1] This isotopic
substitution makes it a valuable tool in various scientific applications, particularly in analytical
chemistry and metabolic research. Its primary uses include serving as an internal standard for
guantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1]
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Deuteration can also influence the pharmacokinetic and metabolic profiles of molecules,
making it a subject of interest in drug development.[1]

Commercial Suppliers and Product Specifications

1-Hexanol-d11 is available from several commercial suppliers specializing in stable isotope-
labeled compounds and research chemicals. The table below summarizes the offerings from
key suppliers. Please note that pricing and availability are subject to change and should be
confirmed directly with the suppliers.

] Available . .
Supplier Product Code . Purity Price (USD)
Quantities

100 mg, 500 mg,

LGC Standards TRC-H281222 1 Not specified Inquire
g
$50 (10mg), $88
MedchemExpres 10 mg, 25 mg, )
HY-W032022S1 >98% (25mg), Inquire
S 50 mg, 100 mg
for others
CDN Isotopes D-6508 059,19 98 atom % D Inquire
Invivochem V63493 100 mg, 500 mg >98% Inquire
THP Medical -~ -~ N ]
Not specified Not specified Not specified Inquire
Products
o 100 mg, 500 mg, N )
2BScientific TRC-H281222 Not specified Inquire

19

Experimental Protocols and Applications

While specific experimental protocols for 1-Hexanol-d11 are not readily available in public
literature, its primary application as an internal standard allows for the adaptation of existing
methods for 1-hexanol.

Use as an Internal Standard in GC-MS Analysis

1-Hexanol-d11 is an ideal internal standard for the quantification of 1-hexanol and other
volatile organic compounds using GC-MS. Its chemical properties are nearly identical to the
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non-deuterated analyte, ensuring similar behavior during sample preparation and analysis,
while its distinct mass allows for clear differentiation in the mass spectrometer.

Experimental Protocol: Quantification of Volatiles using 1-Hexanol-d11 as an Internal Standard
This protocol is adapted from a standard method for the analysis of volatile compounds.

o Preparation of Internal Standard Stock Solution: Accurately weigh a known amount of 1-
Hexanol-d11 and dissolve it in a suitable solvent (e.g., methanol or dichloromethane) to
prepare a stock solution of a specific concentration (e.g., 1000 pg/mL).

o Sample Preparation: To a known volume or weight of the sample, add a precise volume of
the 1-Hexanol-d11 internal standard stock solution.

o Extraction (if necessary): Depending on the sample matrix, perform a liquid-liquid extraction
or solid-phase microextraction (SPME) to isolate the analytes and the internal standard.

¢ GC-MS Analysis: Inject an aliquot of the prepared sample into the GC-MS system.
o GC Column: A non-polar or medium-polarity column is typically used (e.g., DB-5ms).

o Oven Temperature Program: An appropriate temperature gradient is applied to separate
the analytes. A typical program might start at 40°C and ramp up to 250°C.

o Mass Spectrometer: Operate in Selected lon Monitoring (SIM) mode to monitor
characteristic ions for the analyte and 1-Hexanol-d11. For 1-Hexanol-d11, the molecular
ion (m/z 113) and key fragment ions would be monitored.

o Quantification: The concentration of the analyte is determined by comparing the peak area of
the analyte to the peak area of the 1-Hexanol-d11 internal standard.

Logical Workflow for Internal Standard-Based
Quantification

The following diagram illustrates the logical workflow for using an internal standard in a
guantitative analytical experiment.
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Caption: Workflow for quantitative analysis using an internal standard.

Metabolic Pathways of 1-Hexanol
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While specific studies on the metabolism of 1-Hexanol-d11 are limited, the metabolic fate of 1-
hexanol is understood as part of the broader metabolism of n-hexane. n-Hexane can be
metabolized to 1-hexanol as a minor product, which is then further oxidized. The primary
pathway involves the action of alcohol dehydrogenase and aldehyde dehydrogenase.

Metabolic Oxidation of 1-Hexanol

The following diagram illustrates the metabolic conversion of 1-hexanol to hexanoic acid.
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Caption: Metabolic pathway of 1-Hexanol oxidation.

The use of 1-Hexanol-d11 in metabolic studies can help trace the fate of the molecule and

quantify its metabolites, providing valuable insights into metabolic pathways and enzyme
kinetics.

Conclusion
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1-Hexanol-d11 is a readily available and valuable tool for researchers in various scientific
fields. Its primary application as an internal standard in analytical chemistry provides a reliable
method for accurate quantification. Furthermore, its use in metabolic studies can elucidate the
pathways and kinetics of xenobiotic metabolism. This guide provides a foundational
understanding of the commercial landscape and technical applications of 1-Hexanol-d11,
empowering researchers to effectively incorporate this compound into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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